Cas no 131-04-4 (Palmatine hydroxide)

Palmatine hydroxide is a quaternary ammonium alkaloid derived from natural sources such as Coptis and Phellodendron species. It exhibits notable biological activity, including antimicrobial, anti-inflammatory, and potential anticancer properties. The compound is characterized by its bright yellow crystalline form and solubility in polar solvents, making it suitable for pharmaceutical and research applications. Its stability under controlled conditions ensures reliable performance in biochemical assays. Palmatine hydroxide is often utilized in studies exploring its interaction with cellular targets, particularly in traditional medicine research. Analytical-grade purity is available for precise experimental use, ensuring reproducibility in scientific investigations.

Palmatine hydroxide structure

Product name:Palmatine hydroxide

CAS No:131-04-4

MF:C₂₁H₂₃NO₅

MW:369.411026239395

CID:134774

PubChem ID:200119

Palmatine hydroxide Chemical and Physical Properties

Names and Identifiers

- Dibenzo[a,g]quinolizinium,5,6-dihydro-2,3,9,10-tetramethoxy-, hydroxide (9CI)
- 2,3,9,10-tetramethoxy-5,6-dihydroisoquinolino[2,1-b]isoquinolin-7-ium,hydroxide
- Palmatine hydroxide
- HY-N0110B
- Q27264087
- Calystigine
- Dibenzo(a,g)quinolizinium, 5,6-dihydro-2,3,9,10-tetramethoxy-, hydroxide
- UNII-6771L5MN8S
- Dibenzo[a,g]quinolizinium, 5,6-dihydro-2,3,9,10-tetramethoxy-, hydroxide (1:1)
- 7,8,13,13a-Tetradehydro-2,3,9,10-tetramethoxyberbinium hydroxide
- 2,3,9,10-tetramethoxy-5,6-dihydroisoquinolino[2,1-b]isoquinolin-7-ium;hydroxide
- DTXSID60156830
- CS-0568268
- AKOS037643614
- 6771L5MN8S
- dibenzo(a,g)quinolizinium, 5,6-dihydro-2,3,9,10-tetramethoxy-, hydroxide (1:1)
- Palmatine (hydroxide)
- 5,6-Dihydro-2,3,9,10-tetramethoxydibenzo(a,g)quinolizinium hydroxide
- Palmatinium hydroxide
- AS-17724
- 131-04-4
- DA-60013
- Inchi： InChI=1S/C21H22NO4.H2O/c1-23-18-6-5-13-9-17-15-11-20(25-3)19(24-2)10-14(15)7-8-22(17)12-16(13)21(18)26-4;/h5-6,9-12H,7-8H2,1-4H3;1H2/q+1;/p-1
- InChI Key： FQXRAAFEBRSBND-UHFFFAOYSA-M
- SMILES： [OH-].COC1C=C2C(C3C=C4C=CC(=C(OC)C4=C[N+]=3CC2)OC)=CC=1OC

Computed Properties

Exact Mass: 369.158
Monoisotopic Mass: 369.158
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 27
Rotatable Bond Count: 4
Complexity: 475
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 41.8Å²

Palmatine hydroxide Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-N0110B-250mg	Palmatine hydroxide	131-04-4	99.64%	250mg	￥200	2024-07-20
MedChemExpress	HY-N0110B-10mM*1 mL in DMSO	Palmatine hydroxide	131-04-4	99.64%	10mM*1 mL in DMSO	￥220	2024-07-20
MedChemExpress	HY-N0110B-1g	Palmatine hydroxide	131-04-4	99.64%	1g	￥500	2024-07-20
1PlusChem	1P01R3FJ-1g	Dibenzo[a,g]quinolizinium, 5,6-dihydro-2,3,9,10-tetramethoxy-, hydroxide (1:1)	131-04-4	99%	1g	$177.00	2023-12-22
1PlusChem	1P01R3FJ-250mg	Dibenzo[a,g]quinolizinium, 5,6-dihydro-2,3,9,10-tetramethoxy-, hydroxide (1:1)	131-04-4	99%	250mg	$130.00	2023-12-22